Cas no 31401-53-3 (Bis(1,3-dithian-2-yl)methane-d)

• Product Name: Bis(1,3-dithian-2-yl)methane-d
• CAS No: 31401-53-3
• MF: C₉H₁₆S₄
• MW: 253.489499092102
• CID: 298817
• PubChem ID: 12280363
• Update Time: 2025-04-19

Bis(1,3-dithian-2-yl)methane-d Chemical and Physical Properties

Names and Identifiers

• m-Dithiane-2-d,2-(m-dithian-2-ylmethyl)- (8CI)
• LogP
• Bis(1,3-dithian-2-yl)methane-d
• 2-deuterio-2-(1,3-dithian-2-ylmethyl)-1,3-dithiane
• 31401-53-3
• AKOS030242276
• J-018407
• DTXSID50483965

• Inchi： 1S/C9H16S4/c1-3-10-8(11-4-1)7-9-12-5-2-6-13-9/h8-9H,1-7H2/i8D
• InChI Key： DCJKPLNHQJEQOL-BNEYPBHNSA-N
• SMILES： S1CCCSC1([2H])CC1SCCCS1

Computed Properties

• Exact Mass: 253.02000
• Monoisotopic Mass: 253.01976195g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.20000
• LogP: 3.76890